Cas no 1195785-11-5 (3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester)
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-formyl-4-nitro-1H-indole-1-carboxylate
- 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester
- tert-butyl 3-formyl-4-nitroindole-1-carboxylate
- DTXSID70856490
- tert-Butyl3-formyl-4-nitro-1H-indole-1-carboxylate
- 1195785-11-5
- A1-00258
-
- MDL: MFCD26743646
- Inchi: 1S/C14H14N2O5/c1-14(2,3)21-13(18)15-7-9(8-17)12-10(15)5-4-6-11(12)16(19)20/h4-8H,1-3H3
- InChI Key: KXQLLEWIPLWWHS-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(C=O)C2C(=CC=CC1=2)[N+](=O)[O-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 290.09027155g/mol
- Monoisotopic Mass: 290.09027155g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 94.1Ų
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM146405-5g |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester |
1195785-11-5 | 95% | 5g |
$777 | 2021-08-05 | |
| TRC | F111480-500mg |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester |
1195785-11-5 | 500mg |
$ 600.00 | 2022-06-05 | ||
| TRC | F111480-1000mg |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester |
1195785-11-5 | 1g |
$ 990.00 | 2022-06-05 | ||
| TRC | F111480-2500mg |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester |
1195785-11-5 | 2500mg |
$ 1980.00 | 2022-06-05 | ||
| Chemenu | CM146405-1g |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester |
1195785-11-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Matrix Scientific | 121263-1g |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester, 97% |
1195785-11-5 | 97% | 1g |
$400.00 | 2023-09-09 | |
| Matrix Scientific | 121263-5g |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester, 97% |
1195785-11-5 | 97% | 5g |
$1200.00 | 2023-09-09 | |
| Matrix Scientific | 121263-10g |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester, 97% |
1195785-11-5 | 97% | 10g |
$1920.00 | 2023-09-09 | |
| Alichem | A199009329-1g |
tert-Butyl 3-formyl-4-nitro-1H-indole-1-carboxylate |
1195785-11-5 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759947-1g |
tert-Butyl 3-formyl-4-nitro-1h-indole-1-carboxylate |
1195785-11-5 | 97% | 1g |
¥2074.00 | 2024-08-09 |
3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester
Introduction to 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1195785-11-5) and Its Emerging Applications in Chemical Biology
The compound 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1195785-11-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. As a derivative of indole, a core scaffold widely recognized for its biological activity, this compound combines functional groups that make it a versatile intermediate in synthetic chemistry and a promising candidate for drug discovery. The presence of both a formyl group and a nitro group on the indole ring, along with a tert-butyl ester at the carboxyl position, endows it with unique reactivity and binding properties that have garnered attention from researchers exploring novel therapeutic strategies.
In recent years, the field of medicinal chemistry has seen an increasing interest in indole derivatives due to their diverse pharmacological profiles. The indole moiety is a key structural component in numerous bioactive molecules, including neurotransmitters, hormones, and pharmaceuticals. Among these derivatives, compounds featuring both electrophilic and nucleophilic centers, such as those containing formyl and nitro groups, are particularly valuable for designing molecules that can engage multiple biological targets or undergo selective modifications. The tert-butyl ester group further enhances the synthetic utility of this compound by providing a removable protecting group that can be hydrolyzed under mild acidic or basic conditions, allowing for subsequent functionalization at the carboxyl position.
One of the most compelling aspects of 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester is its potential as a building block for the synthesis of more complex bioactive molecules. The formyl group can participate in condensation reactions with nucleophiles such as amines or alcohols to form amides or aldehydes, respectively, while the nitro group can be reduced to an amine or used as a directing group in metal-catalyzed cross-coupling reactions. These reactivities make it an ideal candidate for constructing heterocyclic frameworks that mimic natural products or designed scaffolds with specific biological activities. For instance, recent studies have demonstrated its utility in generating indole-based inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in conditions like arthritis and asthma.
The nitro group in particular has been extensively studied for its ability to modulate biological activity through redox chemistry. In its oxidized state, the nitro group can engage in electron transfer processes within biological systems, making it relevant for developing prodrugs or redox-sensitive therapeutics. Conversely, reduction to an amine can alter the electronic properties of the molecule, influencing its binding affinity and selectivity. This dual functionality has been exploited in recent research to develop dual-action drugs that target both oxidative stress and enzymatic activity simultaneously. For example, derivatives of 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester have been investigated as potential treatments for neurodegenerative diseases, where modulation of oxidative stress and inhibition of aberrant enzyme activity are critical therapeutic goals.
The tert-butyl ester group also plays a crucial role in determining the solubility and stability of this compound during storage and handling. The bulky tert-butyl moiety increases hydrophobicity but also provides steric hindrance that can influence molecular interactions with biological targets. This balance between hydrophobicity and steric bulk makes it an attractive feature for designing molecules that require precise spatial orientation within biological macromolecules. In drug discovery campaigns, such structural features are often leveraged to optimize binding affinity while minimizing off-target effects. Computational modeling studies have suggested that the combination of these functional groups allows 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester to adopt conformations that effectively interact with specific pockets on protein surfaces, making it a promising scaffold for structure-based drug design.
Recent advances in synthetic methodologies have further enhanced the accessibility and utility of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions on the indole ring, allowing chemists to tailor molecular structures with high precision. Additionally, green chemistry approaches have been adopted to improve sustainability in the synthesis process by reducing waste generation and minimizing hazardous byproducts. These innovations not only make it easier to produce 3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester but also align with broader efforts to promote environmentally responsible chemical synthesis.
The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical biology. For instance, it has been explored as a tool compound for studying enzyme mechanisms and substrate recognition profiles through site-directed mutagenesis experiments. By incorporating this molecule into enzyme active sites via covalent linkage or competitive inhibition studies, researchers can gain insights into how enzymes process substrates at an atomic level. Such mechanistic insights are crucial for developing more effective inhibitors or enzyme activators tailored to specific therapeutic needs.
In conclusion,3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester (CAS No. 1195785-11-5) is a multifaceted compound with significant promise in chemical biology and drug discovery research. Its unique combination of functional groups—formyl, nitro, and tert-butyl ester—provides versatile reactivity that enables synthetic chemists to construct complex bioactive molecules efficiently. Furthermore, its relevance in modulating biological pathways through redox chemistry makes it an attractive candidate for developing innovative therapeutic strategies against various diseases.
1195785-11-5 (3-Formyl-4-nitro-indole-1-carboxylic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)